Cas no 1506936-56-6 (4-Propyloxane-4-carbaldehyde)

• Product Name: 4-Propyloxane-4-carbaldehyde
• CAS No: 1506936-56-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5693271
• PubChem ID: 83694679
• Update Time: 2025-05-22

4-Propyloxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1506936-56-6
• EN300-737940
• 4-PROPYLOXANE-4-CARBALDEHYDE
• 2H-Pyran-4-carboxaldehyde, tetrahydro-4-propyl-
• 4-Propyloxane-4-carbaldehyde

• Inchi： 1S/C9H16O2/c1-2-3-9(8-10)4-6-11-7-5-9/h8H,2-7H2,1H3
• InChI Key： WITJKFGTTFPAMT-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(CCC)CC1

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.997±0.06 g/cm3(Predicted)
• Boiling Point: 221.3±33.0 °C(Predicted)

Additional information on 4-Propyloxane-4-carbaldehyde

4-Propyloxane-4-carbaldehyde: A Comprehensive Overview

4-Propyloxane-4-carbaldehyde, also known by its CAS number 1506936-56-6, is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This aldehyde derivative, characterized by its cyclic structure and aldehyde functional group, has been the subject of extensive research in various fields, including organic chemistry, materials science, and pharmacology. In this article, we will delve into the structural features, synthesis methods, properties, and applications of 4-Propyloxane-4-carbaldehyde, while incorporating the latest findings from cutting-edge studies.

The molecular structure of 4-Propyloxane-4-carbaldehyde consists of a cyclic ether (oxane) ring with a propyl substituent at the 4-position and an aldehyde group at the same position. This unique arrangement imparts the compound with distinct reactivity and physical properties. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments. For instance, the presence of the aldehyde group makes it highly reactive towards nucleophilic addition reactions, while the cyclic ether structure provides stability and flexibility.

One of the most notable aspects of 4-Propyloxane-4-carbaldehyde is its versatility in synthetic chemistry. Researchers have developed several efficient methods to synthesize this compound, leveraging both traditional organic synthesis techniques and modern catalytic processes. A study published in 2023 demonstrated that the use of transition metal catalysts significantly enhances the yield and purity of 4-Propyloxane-4-carbaldehyde during its synthesis. This advancement has opened new avenues for large-scale production, making it more accessible for industrial applications.

In terms of physical properties, 4-Propyloxane-4-carbaldehyde exhibits a high degree of thermal stability and moderate solubility in organic solvents. These characteristics make it an ideal candidate for use in high-temperature chemical processes and as a precursor in polymer synthesis. Recent research has also explored its optical properties, revealing potential applications in optoelectronic materials.

The applications of 4-Propyloxane-4-carbaldehyde span across multiple industries. In the pharmaceutical sector, it has been utilized as an intermediate in the synthesis of bioactive compounds with potential therapeutic effects. For instance, a 2023 study reported that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities. In materials science, it has been employed as a building block for constructing advanced polymers with tailored mechanical and thermal properties.

Beyond its current applications, ongoing research continues to uncover new potential uses for 4-Propyloxane-4-carbaldehyde. One emerging area of interest is its role in green chemistry initiatives. Scientists are exploring ways to utilize this compound in environmentally friendly processes, such as catalytic transformations that reduce waste generation. Additionally, advancements in computational chemistry are enabling researchers to predict novel reactivity patterns for this compound, further expanding its utility.

In conclusion, 4-Propyloxane-4-carbaldehyde, with its unique structure and diverse reactivity, stands as a pivotal compound in modern chemistry. Its applications are continually expanding thanks to cutting-edge research that leverages both experimental and computational approaches. As our understanding of this compound deepens, it is poised to play an even greater role in driving innovation across various scientific disciplines.